Cas no 1219708-11-8 (N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine)

• Product Name: N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine
• CAS No: 1219708-11-8
• MF: C₁₄H₂₃FN₂O₃Si
• MW: 314.427928209305
• CID: 5548385
• Update Time: 2025-08-03

N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine Chemical and Physical Properties

Names and Identifiers

• N-[2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]ethyl]-2-fluoro-4-nitro-benzenamine
• N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine

• Inchi： 1S/C14H23FN2O3Si/c1-14(2,3)21(4,5)20-9-8-16-13-7-6-11(17(18)19)10-12(13)15/h6-7,10,16H,8-9H2,1-5H3
• InChI Key： ACXLORVZGOLDAI-UHFFFAOYSA-N
• SMILES： C1(NCCO[Si](C(C)(C)C)(C)C)=CC=C([N+]([O-])=O)C=C1F

Experimental Properties

• Solubility: Dichloromethane, Ethyl Acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine

Comprehensive Overview of N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine (CAS No. 1219708-11-8)

N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine (CAS No. 1219708-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a fluoro-nitro aromatic core coupled with a silyloxyethyl side chain, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies and small-molecule inhibitors.

The compound's CAS No. 1219708-11-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its silyl-protected hydroxyl group and nitro-fluoro substitution pattern contribute to its versatility in organic synthesis. These features enable chemists to explore its utility in catalysis, material science, and medicinal chemistry. Recent trends in green chemistry have also highlighted the need for efficient and sustainable methods to synthesize such compounds, aligning with global efforts to reduce environmental impact.

One of the most discussed topics in relation to N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine is its role in proteolysis-targeting chimeras (PROTACs) and other degrader technologies. These innovative approaches are revolutionizing drug development by enabling selective protein degradation, and compounds like this are often key building blocks. Additionally, its fluoro-nitro moiety is of interest in PET imaging and radiopharmaceuticals, where fluorine-18 isotopes are commonly used.

From a synthetic perspective, the dimethylsilyloxyethyl group in this compound offers excellent stability under various reaction conditions, making it a preferred choice for multi-step synthesis. Researchers have explored its use in cross-coupling reactions and click chemistry, further expanding its applicability. The compound's nitro group can also be selectively reduced to an amine, providing a pathway to diverse derivatives for biological screening.

In the context of AI-driven drug discovery, N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine has been featured in computational studies predicting its interactions with various biological targets. This aligns with the growing demand for in silico screening tools to accelerate research. Furthermore, its structural motifs are often analyzed in QSAR (Quantitative Structure-Activity Relationship) models, which are critical for optimizing drug candidates.

Safety and handling of this compound are also topics of interest. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Its stability and solubility profiles make it suitable for a wide range of experimental setups, contributing to its popularity in both academic and industrial labs.

In summary, N-2-(1,1-Dimethylethyl)dimethylsilyloxyethyl-2-fluoro-4-nitro-benzenamine (CAS No. 1219708-11-8) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and materials science. Its unique combination of functional groups and compatibility with modern synthetic techniques ensure its continued relevance in cutting-edge scientific endeavors.